Cas no 637322-86-2 (5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole)

• Product Name: 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole
• CAS No: 637322-86-2
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 6535973
• Update Time: 2025-10-29

5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole
• 5-methyl-2-[(2-phenylethyl)sulfanyl]-1H-benzimidazole
• 1H-Benzimidazole, 6-methyl-2-[(2-phenylethyl)thio]-

• Inchi： 1S/C16H16N2S/c1-12-7-8-14-15(11-12)18-16(17-14)19-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,17,18)
• InChI Key： AZAJWKOYURHJSY-UHFFFAOYSA-N
• SMILES： C1(SCCC2=CC=CC=C2)NC2=CC(C)=CC=C2N=1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 473.4±48.0 °C(Predicted)
• pka: 10.80±0.10(Predicted)

Additional information on 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole

Recent Advances in the Study of 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole (CAS: 637322-86-2)

The compound 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole (CAS: 637322-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its role in drug development and disease treatment.

One of the key areas of investigation has been the compound's potential as an antimicrobial agent. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could circumvent existing resistance pathways.

In addition to its antimicrobial properties, recent research has explored the compound's potential in oncology. A preclinical study conducted in 2024 revealed that 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole inhibits the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The compound was found to modulate key signaling pathways, including the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings position the compound as a potential lead for the development of targeted cancer therapies.

The synthesis and optimization of 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole have also been a focus of recent research. A 2023 paper in *Organic & Biomolecular Chemistry* detailed a novel, high-yield synthetic route for the compound, utilizing palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also opens doors for the development of structurally related analogs with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole. Pharmacokinetic studies have indicated limited oral bioavailability, prompting ongoing research into formulation strategies such as nanoparticle encapsulation or prodrug approaches. Furthermore, comprehensive toxicology studies are needed to ensure the compound's safety profile before advancing to human trials.

In conclusion, 5-methyl-2-(2-phenylethyl)sulfanyl-1H-1,3-benzodiazole (CAS: 637322-86-2) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and recent synthetic advancements underscore its potential as a therapeutic agent. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications, particularly in the context of antimicrobial resistance and oncology.